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Compound of Interest

Compound Name: 3,5-Diphenylpyridine

CAS No.: 92-07-9

Cat. No.: B1211105

Get Quote

This guide provides a comprehensive technical overview of 3,5-Diphenylpyridine, a versatile

heterocyclic compound. Intended for researchers, medicinal chemists, and materials scientists,

this document delves into its fundamental properties, validated synthesis protocols, and its

emerging applications in drug discovery and beyond. We will explore the rationale behind

methodological choices, ensuring a deep understanding of the causality in its scientific

application.

Core Molecular Profile and Physicochemical
Properties
3,5-Diphenylpyridine is an aromatic heterocyclic compound featuring a central pyridine ring

substituted with two phenyl groups at the 3 and 5 positions. This specific arrangement of

aromatic systems imparts unique electronic and steric properties, making it a valuable scaffold

in supramolecular chemistry and medicinal applications.
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The foundational identity of this molecule is defined by its chemical formula and molecular

weight.

Molecular Formula: C₁₇H₁₃N[1][2][3][4]

Molecular Weight: 231.29 g/mol [1][2]

A summary of its key physicochemical properties is presented below, providing essential data

for experimental design, including solvent selection and purification strategies.

Property Value Source(s)

IUPAC Name 3,5-diphenylpyridine [3]

CAS Number 92-07-9 [1][2][3][5]

Appearance White to light yellow solid [5]

Density 1.084 g/cm³ (Predicted) [2][5]

Melting Point 193-194 °C [5]

Boiling Point
395.6 °C at 760 mmHg

(Predicted)
[2][5]

LogP (Octanol/Water Partition

Coefficient)
4.416 [2]

Flash Point 175.3 °C [2]

These properties, particularly the high melting point and LogP value, indicate a stable, non-

polar molecule with low aqueous solubility, which are critical considerations for its handling and

application in biological systems.

Synthesis of 3,5-Diphenylpyridine: A Methodological
Deep Dive
The synthesis of 3,5-disubstituted pyridines is a cornerstone of organic chemistry, with

numerous strategies developed over the years. For 3,5-Diphenylpyridine, palladium-catalyzed
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cross-coupling reactions, such as the Suzuki-Miyaura coupling, are frequently the methods of

choice.[6][7]

Rationale for Method Selection (Expertise & Experience): The Suzuki-Miyaura coupling is

favored due to its high functional group tolerance, relatively mild reaction conditions, and

generally high yields. The commercial availability of the starting materials, 3,5-dibromopyridine

and phenylboronic acid, makes this an efficient and reliable route.[7] This method avoids the

harsh conditions or sensitive organometallic reagents required by other cross-coupling

protocols, enhancing its practicality and safety profile.

General Workflow for Suzuki-Miyaura Coupling
The synthesis involves the palladium-catalyzed reaction between a halo-pyridine (in this case,

3,5-dibromopyridine) and a boronic acid (phenylboronic acid). A base is essential for the

activation of the boronic acid, and a suitable solvent system is required to solubilize the

reactants.
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Reactants & Catalyst

Reaction Process

Workup & Purification

3,5-Dibromopyridine

Mix reactants in Solvent
(e.g., Ethanol)

Phenylboronic Acid Pd(PPh₃)₄ Catalyst Base (e.g., Cs₂CO₃)

Heat under N₂ atmosphere
(e.g., 80°C, 24-48h)

Reaction Setup

Extraction with
Organic Solvent (e.g., CHCl₃)

Reaction Completion

Evaporation of Solvent

Purification
(e.g., Column Chromatography)

3,5-Diphenylpyridine

Isolation
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3,5-Diphenylpyridine Core

Central rigid structure

Functionalization

Addition of cationic/neutral side chains

Chemical Synthesis

DNA Interaction

Binds to specific sequences (e.g., AT-rich regions)

Enables

Biological Effect

Antiproliferative / Cytotoxic Activity

Leads to

{Potential Anticancer Agent}

Therapeutic Goal

Spectroscopic Analysis

Purified
3,5-Diphenylpyridine

¹H NMR
(Proton Environment)

¹³C NMR
(Carbon Skeleton)

FTIR
(Functional Groups)

Mass Spectrometry
(Molecular Weight)

Structure Confirmed
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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